Cas no 847870-59-1 (2-tert-Butyl-4-methyl-1,3-oxathiolan-5-one)

• Product Name: 2-tert-Butyl-4-methyl-1,3-oxathiolan-5-one
• CAS No: 847870-59-1
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 2620830
• PubChem ID: 546132
• Update Time: 2025-04-21

2-tert-Butyl-4-methyl-1,3-oxathiolan-5-one Chemical and Physical Properties

Names and Identifiers

• A840921
• 847870-59-1
• 115589-80-5
• 2-tert-Butyl-4-methyl-1,3-oxathiolan-5-one
• DTXSID40338071
• SCHEMBL1135578
• 2-tert-butyl-4-methyl-[1,3]oxathiolan-5-one
• DTXCID20289158

• Inchi： 1S/C8H14O2S/c1-5-6(9)10-7(11-5)8(2,3)4/h5,7H,1-4H3
• InChI Key： BBCNMYQDVCRBRW-UHFFFAOYSA-N
• SMILES： S1C(C)C(=O)OC1C(C)(C)C

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes